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Classification: Chiral Ferrocenyl Diphosphine Ligand Document ID: TM-SLWO006-1-2025
Version: 1.0[1]

Executive Summary

Walphos SL-W006-1 is a premier chiral diphosphine ligand belonging to the ferrocenyl-aryl-
phosphine family.[1] Distinct from the Josiphos or Taniaphos classes, the Walphos scaffold
incorporates a unique 8-membered chelate ring upon coordination with transition metals (Rh,
Ru, Ir), offering exceptional flexibility and steric modularity.[1]

This ligand is engineered for the asymmetric hydrogenation of challenging substrates,
particularly hindered alkenes and functionalized ketones, where rigid 5- or 7-membered chelate
rings often fail to induce high enantioselectivity.[1] The specific incorporation of 3,5-xylyl groups
on the alkyl-backbone phosphine modulates the steric bulk, enhancing chiral induction for
specific substrate classes like

-unsaturated esters and enamides.[1]

Technical Specifications

The following data establishes the chemical identity and physical baselines for SL-W006-1.
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Parameter

Specification

Product Name

Walphos SL-W006-1

(R)-1-{(R)-2-(2"

IUPAC Name Diphenylphosphinophenyl)ferrocenyl]ethyldi(3,5-
xylyl)phosphine
CAS Number 494227-31-5
Molecular Formula
Molecular Weight 714.63 g/mol
Chirality (R)-(R) (Planar and Central Chirality)
Appearance Orange to dark orange crystalline powder
- Soluble in THF, Toluene, DCM; Insoluble in
Solubility
Hexanes, Water
) o Sensitive to oxidation; handle under
Air Sensitivity )
Argon/Nitrogen
2-8°C, Inert atmosphere (Glovebox
Storage

recommended)

Mechanistic Architecture

The efficacy of SL-W006-1 stems from its "bidentate hybrid" nature.[1] It combines a robust

ferrocene backbone with two phosphine donors of distinct electronic and steric profiles:[1]

o Diphenylphosphino moiety attached to a phenyl ring (aryl-P).[1]

o Di(3,5-xylyl)phosphino moiety attached to the ethyl stereocenter (alkyl-P).[1]

Upon binding to a metal (e.g., Rhodium), the ligand forms a large 8-membered chelate ring.[1]

[2] This conformational flexibility allows the catalyst to accommodate bulky substrates while the

3,5-xylyl "wings" create a tight chiral pocket, effectively differentiating between the prochiral

faces of the olefin.[1]
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Visualization: Ligand Architecture & Coordination
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Figure 1: Structural logic of the Walphos SL-W006-1 ligand. The 8-membered metallocycle
allows for the accommodation of sterically demanding substrates.[1]

Application Profile: Asymmetric Hydrogenation

SL-WO006-1 is most authoritative in the Rhodium-catalyzed hydrogenation of functionalized
olefins.[1] The 3,5-xylyl groups provide superior enantioselectivity compared to the standard
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phenyl-substituted analog (SL-WO001) for specific substrates.[1]

Key Substrate Classes

o Dehydroamino Acid Derivatives: Precursors to chiral amino acids.[1]
o Enamides: Synthesis of chiral amines.[1]

o Unsaturated Esters/Acids: e.g., Methyl cinnamate derivatives.[1]

Performance Benchmarks

Catalyst o ]
Substrate Conditions Conversion ee (%) Ref
Precursor
2-
. [Rh(nbd)2]BF  MeOH, 25°C,
Methylcinnam >99% 92% (R) [1]
) ) 4 20 bar Hz
ic Acid
Dimethyl THF, 25°C, 5
[Rh(cod)2]OTf >99% >95% [2]
Itaconate bar Hz
2,4- [RuClz(p- EtOH, 50°C,
_ >99% 98% (S,S) [1]
Pentanedione cymene)]z 80 bar H2

Standard Operating Procedure (SOP)

Protocol: Rhodium-Catalyzed Asymmetric Hydrogenation Screening Objective: Evaluate SL-
WO006-1 performance on a prochiral alkene.

Materials

e Ligand: Walphos SL-W006-1 (1.1 eq relative to Rh).[1]
e Precursor: [Rh(nbd)z]BF4 (Bis(norbornadiene)rhodium(l) tetrafluoroborate).[1][3]
e Solvent: Degassed Dichloromethane (DCM) or Methanol (MeOH).[1]

e Substrate: e.g., Methyl 2-acetamidoacrylate.[1]
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Workflow

o Catalyst Preparation (In Glovebox):
o Weigh 3.7 mg (0.01 mmol) of [Rh(nbd)z]BFa4 into a glass vial.
o Weigh 7.9 mg (0.011 mmol) of SL-W006-1.[1]

o Dissolve both in 1.0 mL of degassed DCM. Stir for 10—15 minutes. The solution should
turn orange-red, indicating complex formation.[1]

e Substrate Preparation:
o Dissolve 1.0 mmol of substrate in 4.0 mL of solvent.[1]
e Reaction Assembly:
o Add the catalyst solution to the substrate solution (S/C ratio = 100).[1]
o Transfer the mixture to a high-pressure autoclave or hydrogenation vial.[1]
e Hydrogenation:
o Purge the autoclave 3 times with Hydrogen gas (5 bar).[1]
o Pressurize to 10-20 bar (substrate dependent).
o Stir at room temperature for 12—18 hours.
o Workup:
o Vent pressure carefully.[1]
o Concentrate the solvent.[1][4]

o Analyze conversion (NMR) and enantiomeric excess (Chiral HPLC/GC).

Visualization: Experimental Workflow

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://chiral.bocsci.com/product/walphos-sl-w006-2-cas-849925-21-9-192258.html
https://pubs.acs.org/doi/suppl/10.1021/acs.orglett.4c00982/suppl_file/ol4c00982_si_001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12280907?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Inert Atmosphere
(Glovebox)

Mix

(DCM, 15 min) (SIC 100-1000)

Complexation Active Catalyst Add Substrate Autoclave

Pressurize H2 Reaction Vent & Conc. aly:
(10-50 bar) (RT, 12-24h) (HPLC/GC)

Click to download full resolution via product page

Figure 2: Step-by-step workflow for evaluating SL-W006-1 in asymmetric hydrogenation.

Troubleshooting & Optimization

When initial results are suboptimal, systematically adjust the following variables. This protocol

Is self-validating: changing one variable at a time confirms the causality of the result.[1]

Issue

Probable Cause

Corrective Action

Low Conversion

Catalyst poisoning or

insufficient pressure.[1]

1. Ensure solvent is
degassed/anhydrous.2.[1]
Increase Hz pressure (up to 50
bar).3. Check substrate purity
(remove halides/amines).[1]

Low ee

Non-selective binding mode.[1]

1. Switch solvent (DCM

MeOH or TFE).2.[1] Lower
temperature (0°C or -20°C).3.
Change metal precursor

counter-ion (BFa~

BArF-).

Slow Reaction

Steric hindrance.[1]

Increase catalyst loading (S/C
100

50) or increase temperature

(carefully, monitoring ee).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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